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Compound of Interest

Compound Name: 1-(Trifluoromethyl)piperidine

CAS No.: 657-45-4

Cat. No.: B14757951

Get Quote

Executive Summary
1-(Trifluoromethyl)piperidine (CAS: 2340-97-8 / 768-31-0 for isomer reference) represents a

distinct class of

-trifluoromethyl amines (

). Unlike their widely available

-trifluoromethyl isomers (e.g., 2-, 3-, or 4-trifluoromethylpiperidine), the

-CF

variant places the fluoroalkyl group directly on the nitrogen atom. This modification significantly
alters the basicity (

), lipophilicity, and metabolic stability of the piperidine ring, making it a valuable, albeit
challenging, motif in modern drug discovery.

Historically considered hydrolytically unstable, recent advances in synthetic methodology (e.g.,

using AgF/CS
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) have enabled the efficient isolation and characterization of these compounds. This guide
provides the definitive spectroscopic data and handling protocols required for their identification
and utilization.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9][10][11]

Property Data

IUPAC Name 1-(Trifluoromethyl)piperidine

Molecular Formula

C

H

F

N

Molecular Weight 153.15 g/mol

Structure

Tertiary amine with

-CF

substitution

Stability

Sensitive to hydrolysis; stable in organic

solvents (CDCl

, DMSO-

)

Key Feature

Reduced basicity compared to

-methyl piperidine due to electron-withdrawing

CF

Spectroscopic Characterization
The following data represents the consensus spectroscopic signature for
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-trifluoromethyl dialkylamines, specifically adapted for the piperidine scaffold based on modern
synthetic literature (Wang et al., 2024; Harder & Smith, 1961).

Nuclear Magnetic Resonance (NMR)
The presence of the

-CF

group introduces characteristic splitting patterns due to

C-

F and

H-

F coupling.

F NMR (376 MHz, CDCl

)
The diagnostic signal for the

-CF

group appears as a singlet (or broad singlet) in the region distinct from

-CF

groups.

Shift:

-53.0 to -58.0 ppm (typically -56.5 ppm).

Multiplicity: Singlet (s). Note: May appear as a quintet if high-resolution coupling to

-protons is resolved, but often appears as a singlet due to conformational averaging.

H NMR (400 MHz, CDCl
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)
The

-protons (adjacent to Nitrogen) are deshielded relative to unsubstituted piperidine.

3.10 – 3.40 ppm: Multiplet (4H,

-CH

). These protons may show broadening due to long-range coupling with fluorine (

).

1.60 – 1.75 ppm: Multiplet (4H,

-CH

).

1.50 – 1.60 ppm: Multiplet (2H,

-CH

).

C NMR (101 MHz, CDCl

)
The carbon spectrum is dominated by the quartet splitting of the trifluoromethyl carbon and the

adjacent

-carbons.[1]

122.5 ppm: Quartet (

Hz). Assigned to N-CF

.

47.0 ppm: Quartet (
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Hz) or Broad Singlet. Assigned to

-CH

.

25.5 ppm: Singlet. Assigned to

-CH

.

23.8 ppm: Singlet. Assigned to

-CH

.

Infrared Spectroscopy (FT-IR)
The

-CF

bond exhibits strong characteristic stretching vibrations.

1150 – 1350 cm

: Strong C-F stretching bands (typically multiple bands due to CF

asymmetry).

No N-H stretch: Absence of bands >3300 cm

confirms tertiary amine structure.

Mass Spectrometry (MS)
Ionization Mode: EI (70 eV) or ESI+.

Molecular Ion (

): m/z 153 (often weak in EI).
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Base Peak: m/z 69 (

) or m/z 84 (

, loss of CF

).

Fragmentation:

(Piperidinyl cation)

Experimental Synthesis Protocol
Methodology: Silver-Mediated Desulfurizing Fluorination (AgF/CS

). Source: Adapted from Wang et al., CCS Chem., 2024.

This protocol avoids the use of toxic gaseous reagents like SF

(used in early 1960s methods) and utilizes stable solid reagents.

Reagents
Piperidine (1.0 equiv)[2]

Carbon Disulfide (CS

) (1.5 equiv)

Silver Fluoride (AgF) (3.0 - 4.0 equiv)

Solvent: Anhydrous Acetonitrile (MeCN) or DCM.

Step-by-Step Workflow
Dithiocarbamate Formation:

In a flame-dried round-bottom flask under N

, dissolve piperidine (1 mmol) in MeCN (5 mL).
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Add CS

(1.5 mmol) dropwise at 0°C.

Stir for 30 minutes to form the dithiocarbamate intermediate (often visible as a precipitate

or color change).

Fluorination:

Add AgF (3.0 mmol) to the reaction mixture in one portion (exclude light if possible, as Ag

salts are photosensitive).

Stir the mixture at room temperature for 2–4 hours. Caution: Exothermic reaction.

Work-up:

Filter the mixture through a pad of Celite to remove silver sulfide (Ag

S, black solid).

Wash the pad with DCM.

Concentrate the filtrate carefully (product is volatile).

Purification:

Purify via flash column chromatography (Pentane/Ether gradient) or distillation if scale

permits.

Note: N-CF

amines can be hydrolytically unstable; store over molecular sieves or use immediately.

Synthesis Logic Diagram
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Caption: One-pot synthesis of 1-(Trifluoromethyl)piperidine via AgF-mediated desulfurization

of in situ generated dithiocarbamate.

Summary Data Tables
Table 1: NMR Shift Summary

Nucleus
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Assignment

F -56.5 Singlet (s) - N-CF

C 122.5 Quartet (q) N-CF

C 47.0 Quartet (q) -CH

H 3.10 - 3.40 Multiplet (m) - -H

Table 2: Physical Properties
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Property Value Notes

Physical State Colorless Liquid Volatile

Boiling Point ~70-80 °C Estimated based on analogs

Solubility
High in CHCl

, DCM
Low water solubility

Hydrolytic Stability Low

Decomposes to piperidine +

CO

+ HF in aq. acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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